Cas no 2625-60-7 (Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI))
2625-60-7 structure
Product Name:Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI)
CAS No:2625-60-7
MF:C21H28O2
MW:312.445826530457
CID:256705
PubChem ID:228863
Update Time:2025-04-19
Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI)
- (8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,6,7,8,9,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
- 11-Dehydro-progesteron
- 11-Dehydroprogesterone
- 3,20-Dioxo-pregna-4,11-dien
- delta11-Progesterone
- Pregna-4,11-dien-3,20-dion
- Pregna-4,11-diene-3,20-dione
- UNII-YUL6GTR69Y
- DTXSID90180885
- CHEBI:34929
- NSC 22020
- YUL6GTR69Y
- NSC-22020
- BRN 3219163
- 17-acetyl-10,13-dimethyl-1,2,6,7,8,9,14,15,16,17-decahydrocyclopenta[a ]phenanthren-3-one
- NSC22020
- Q27116323
- 2625-60-7
- 4,11-pregnadiene-3,20-dione
- 4-07-00-02457 (Beilstein Handbook Reference)
- CHEMBL44282
- 11,12-DIDEHYDROPROGESTERONE
- (8S, 9S, 10R, 13S, 14S, 17S)-17-acetyl-10, 13-dimethyl-1, 2, 6, 7, 8, 9, 14, 15, 16, 17-decahydrocyclopenta[a]phenanthren-3-one
-
- Inchi: 1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h9,11-12,16-19H,4-8,10H2,1-3H3/t16-,17+,18-,19-,20-,21+/m0/s1
- InChI Key: XMUAORABVRJUDU-LEKSSAKUSA-N
- SMILES: O=C(C)[C@H]1CC[C@@H]2[C@]1(C)C=C[C@@H]1[C@@]3(C)CCC(C=C3CC[C@@H]21)=O
Computed Properties
- Exact Mass: 312.20900
- Monoisotopic Mass: 312.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 628
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14000
- LogP: 4.49950
Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI) Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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